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FTI-276 Profile and Mechanism of Action

FTI-276 is a CAAX peptidomimetic designed to mimic the C-terminal end of Ras proteins. Its primary

mechanism is the highly potent inhibition of farnesyltransferase (FTase), an enzyme critical for the post-

translational modification and membrane localization of Ras and other CAAX proteins [1] [2] [3].

The diagram below illustrates the signaling pathway targeted by FTI-276.
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Experimental Efficacy Data for FTI-276

The table below summarizes key experimental findings for FTI-276.

Experimental Model Dosage / Concentration Key Findings Reference

| In vitro Enzymatic Assay | IC₅₀ = 0.5 nM (FTase) IC₅₀ = 50 nM (GGTase I) | >100-fold selectivity for

FTase over GGTase I [1] [3] [4]. | [1] [3] | | Human Lung Carcinoma (in vivo) (K-Ras mutation, p53

deletion) | Not specified in abstract | Selectively blocked tumor growth in nude mice [5]. | [5] | | Mouse Lung

Adenoma (in vivo) (Chemically induced) | 50 mg/kg/day (via time-release pellet) | 60% reduction in tumor

multiplicity 58% reduction in tumor volume [2]. | [2] | | NIH 3T3 Cells (in vitro) (Transformed with Ras

oncogene) | 20 µM | Inhibited oncogenic signaling and tumor growth [1]. | [1] |
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Detailed Experimental Protocol

The following is a generalized workflow for a key in vivo experiment demonstrating the efficacy of FTI-276

[2].
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Daily delivery of 50 mg/kg

(via time-release pellet for 30 days)

Endpoint Analysis
Tumor multiplicity, volume, incidence
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Key Experimental Details:

Animal Model: A/J mice are genetically susceptible to lung tumor development [2].
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Carcinogen: NNK (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone) is a tobacco-specific carcinogen

that induces lung tumors, often with K-Ras mutations [2].
Drug Formulation & Delivery: The use of a time-release pellet is crucial as it maintained a steady

average serum concentration of 1.68 µg/mL for the entire 30-day treatment period, ensuring
consistent inhibition [2].

Mutation Analysis: The study confirmed that the anti-tumor effect was not due to altering the K-Ras
mutations themselves but by inhibiting the downstream signaling of the already mutated protein [2].

Comparison with Other FTIs and Research Implications

While a direct side-by-side comparison is not available in the search results, the literature provides context

on how FTI-276 fits into the broader field.

Representative Molecule: FTI-276 is a prototypical CAAX peptidomimetic inhibitor, and its high

potency and selectivity make it a benchmark in preclinical research [6] [7].
Clinical Translation: Other FTIs, such as Tipifarnib (R115777) and Lonafarnib (SCH66336), which

are non-peptidomimetic heterocyclic compounds, have progressed to clinical trials. The experience
with these drugs shows that FTI efficacy in human cancers is more complex and not solely dependent

on Ras mutational status [7].
Research Significance: FTI-276 has been instrumental in proving the concept that inhibiting Ras

farnesylation is a viable strategy to block the growth of tumors dependent on oncogenic Ras
signaling, as shown in models with K-Ras mutations [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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